molecular formula C10H17Cl2N3 B6175678 1-(azetidin-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole dihydrochloride CAS No. 2551117-42-9

1-(azetidin-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole dihydrochloride

Cat. No. B6175678
CAS RN: 2551117-42-9
M. Wt: 250.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “1-(azetidin-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole dihydrochloride” likely belongs to a class of organic compounds known as azetidines, which are four-membered heterocyclic compounds containing a nitrogen atom . Azetidines are used in the synthesis of various pharmaceuticals and have been the subject of numerous studies .


Molecular Structure Analysis

The molecular structure of azetidines is characterized by a four-membered ring containing a nitrogen atom. The presence of the nitrogen atom can impart basicity to the compound and influence its reactivity .


Chemical Reactions Analysis

Azetidines can participate in a variety of chemical reactions, including ring-opening reactions, substitutions, and additions. The exact reactions that “this compound” can undergo would depend on its specific structure .


Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For azetidines, these properties can include basicity, reactivity, and solubility .

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. Some azetidines are known to be harmful if swallowed, cause skin irritation, and cause serious eye irritation .

Future Directions

The study of azetidines and related compounds is an active area of research, with potential applications in pharmaceuticals and materials science . The future directions for “1-(azetidin-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole dihydrochloride” would depend on its specific properties and potential applications.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(azetidin-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole dihydrochloride involves the condensation of 3-aminomethylazetidine with 1,2-phenylenediamine followed by reduction and salt formation.", "Starting Materials": [ "3-aminomethylazetidine", "1,2-phenylenediamine", "Sodium borohydride", "Hydrochloric acid", "Ethanol" ], "Reaction": [ "Step 1: 3-aminomethylazetidine is reacted with 1,2-phenylenediamine in ethanol to form 1-(azetidin-3-yl)-1,2-benzodiazole.", "Step 2: The product from step 1 is reduced with sodium borohydride in ethanol to form 1-(azetidin-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole.", "Step 3: The final product is obtained by reacting the product from step 2 with hydrochloric acid to form the dihydrochloride salt of 1-(azetidin-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole." ] }

CAS RN

2551117-42-9

Molecular Formula

C10H17Cl2N3

Molecular Weight

250.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.